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Compound of Interest

Compound Name: Galiellalactone

Cat. No.: B10765897 Get Quote

Essential Safety and Handling Guide for
Galiellalactone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for

Galiellalactone, a fungal metabolite and selective STAT3 signaling inhibitor. The following

procedural guidance is based on available research data and established best practices for

handling chemical compounds in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Galiellalactone is provided below.

This information is crucial for safe handling and storage.
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Property Value Source

CAS Number 133613-71-5 [1][2][3]

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

Purity ≥95%

Solubility

Soluble to 5 mM in DMSO and

ethanol. Poor water solubility.

[3]

[3]

Storage Store at -20°C.

Biological Activity and Toxicity
Galiellalactone is described as a non-toxic and non-mutagenic fungal metabolite.[1][2][4][5] Its

biological activity is primarily as a selective inhibitor of STAT3 signaling.[1] The following table

summarizes its inhibitory concentrations in various experimental settings.

Assay Cell Line IC₅₀ Value Source

STAT3 Signaling

Inhibition
- 250-500 nM [1][2][3]

Proliferation Inhibition

(72h)

DU145 (prostate

cancer)
3.6 µM [5][6]

While characterized as "non-toxic" in the context of its discovery and initial studies, it is

essential to treat Galiellalactone as a potentially bioactive compound and handle it with

appropriate care to minimize exposure.

Standard Operational Workflow for Handling
Galiellalactone
The following diagram outlines the standard workflow for handling Galiellalactone in a

laboratory setting, from receipt to disposal. Adherence to this workflow is critical for ensuring
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safety and maintaining the integrity of the compound.

Receiving

Storage

Handling & Experimentation

Disposal

Receive Shipment

Inspect Container for Damage

Log into Chemical Inventory

Store at -20°C in a
Tightly Sealed Container

Don Appropriate PPE

Prepare Workstation
(e.g., Fume Hood)

Weigh Compound

Prepare Stock Solution
(e.g., in DMSO or Ethanol)

Perform Experiment

Collect Solid and Liquid Waste

Label Waste Container

Dispose According to
Institutional Guidelines
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Caption: Standard operational workflow for Galiellalactone.

Personal Protective Equipment (PPE) Protocol
A risk assessment should always be performed before handling any chemical. Although

Galiellalactone is reported to be non-toxic, the following PPE is recommended as a minimum

standard to prevent direct contact and inhalation.

Engineering Controls:

Ventilation: Handle Galiellalactone in a well-ventilated area. For procedures that may

generate dust or aerosols, such as weighing or preparing stock solutions, a chemical fume

hood is recommended.

Personal Protective Equipment:

Body Protection: A standard laboratory coat should be worn to protect against incidental

skin contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be

inspected for tears or punctures before use and changed immediately if contaminated.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect the

eyes from potential splashes.

Respiratory Protection: Generally not required if handled in a well-ventilated area or fume

hood. If there is a risk of generating significant aerosols outside of a fume hood, a NIOSH-

approved respirator may be necessary based on a formal risk assessment.

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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Handling Galiellalactone

Potential for
Aerosol/Dust Generation?

Low Risk Procedure
(e.g., handling solutions)

No

High Risk Procedure
(e.g., weighing solid)

Yes

Minimum PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Enhanced PPE:
- Use Chemical Fume Hood

- Lab Coat
- Safety Goggles
- Nitrile Gloves

- Consider Respirator (if fume hood unavailable)

Click to download full resolution via product page

Caption: PPE selection logic for handling Galiellalactone.

Spill and Disposal Procedures
Spill Response:

Evacuate the immediate area.

Wear appropriate PPE as outlined above.

For small spills, absorb with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.
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Disposal:

All waste materials, including empty containers, contaminated PPE, and spill cleanup

materials, should be disposed of in accordance with all applicable federal, state, and local

environmental regulations for chemical waste. Do not allow Galiellalactone or its

solutions to enter drains or watercourses.

By adhering to these safety protocols, researchers can minimize their risk of exposure and

safely handle Galiellalactone in the laboratory. Always consult your institution's specific safety

guidelines and a complete Safety Data Sheet (SDS) if one becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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